Cas no 42461-84-7 (Flunixin meglumine)

Flunixin meglumine is a synthetic, non-steroidal anti-inflammatory agent that effectively inhibits prostaglandin synthesis, providing rapid and sustained relief from inflammation and pain in veterinary species. Its unique pharmacokinetic profile offers a long duration of action, reduced toxicity, and improved efficacy compared to other NSAIDs.
Flunixin meglumine structure
Flunixin meglumine structure
Product Name:Flunixin meglumine
CAS No:42461-84-7
MF:C21H28F3N3O7
MW:491.458136558533
MDL:MFCD01725419
CID:55570
PubChem ID:24724478
Update Time:2025-11-26

Flunixin meglumine Chemical and Physical Properties

Names and Identifiers

    • Flunixin meglumine
    • 2-{[2-Methyl-3-(trifluoromethyl)phenyl]amino}nicotinic acid - 1-deoxy-1-(methylamino)-D-glucitol (1:1)
    • 3-pyridinecarboxylic acid, 2-[[2-methyl-3-(trifluoromethyl)phenyl]amino]-, compd. with D-glucitol, 1-deoxy-1-(methylamino)- (1:1)
    • 2-{[2-methyl-3-(trifluoromethyl)phenyl]amino}pyridine-3-carboxylic acid - 1-deoxy-1-(methylamino)-D-glucitol (1:1)
    • 1-deoxy-1-(methylamino)-d-glucito-2-((2-methyl-3-(trifluoromethyl)phenyl)amino
    • Flunixin meglumin
    • 1-BOC-3-Azetidinone
    • Flunixin (meglumine)
    • 2-[[2-Methyl-3-(trifluoromethyl)phenyl]amino]-3-pyridinecarboxylic acid meglumine salt Banamine
    • 2-[[2-Methyl-3-(trifluoromethyl)phenyl]amino]-3-pyridinecarboxylic acid meglumine salt
    • Banamine
    • 1-Deoxy-1-(methylamino)-D-glucitol 2-[2-methyl-3-(perfluoromethyl)anilino]nicotinate
    • Chloromethane
    • 42461-84-7
    • (2R,3R,4R,5S)-6-(methylamino)hexane-1,2,3,4,5-pentaol2-((2-methyl-3-(trifluoromethyl)phenyl)amino)nicotinate
    • EINECS 255-836-0
    • HMS3884J07
    • SR-05000001901-1
    • UNII-8Y3JK0JW3U
    • HY-B0386
    • Flunixin meglumine salt
    • 1-Deoxy-1-(methylamino)-D-glucitol 2-(2-methyl-3-(perfluoromethyl)anilino)nicotinate
    • Flunixin meglumine 100 microg/mL in Acetonitrile
    • NCGC00180889-01
    • Flunixin meglumine, >=98% (HPLC)
    • SCHEMBL43691
    • (2R,3R,4R,5S)-6-(methylamino)hexane-1,2,3,4,5-pentol;2-[2-methyl-3-(trifluoromethyl)anilino]pyridine-3-carboxylic acid
    • Pharmakon1600-01505113
    • H10204
    • BSPBio_002558
    • Banamine (Veterinary)
    • finadyne
    • 8Y3JK0JW3U
    • 2-{[2-methyl-3-(trifluoromethyl)phenyl]amino}nicotinic acid--1-deoxy-1-(methylamino)-D-glucitol (1/1)
    • Sch 14714 meglumine
    • Flunixin Meglumine Solution
    • Q27145782
    • D-Glucitol, 1-deoxy-1-(methylamino)-, 2-((2-methyl-3-(trifluoromethyl)phenyl)amino)-3-pyridinecarboxylate (salt)
    • KS-5126
    • NSC 759583
    • CCG-213338
    • FLUNIXIN MEGLUMINE [GREEN BOOK]
    • DTXCID9025584
    • 2-((2-Methyl-3-(trifluoromethyl)-phenyl)amino)-3-pyridinecarboxylic acid with meglumine compounded
    • CHEBI:76144
    • CHEMBL1733447
    • MLS002153985
    • Flunixin-S
    • MLS001333159
    • Flunixin meglumine injectable solution
    • Flunixin Meglumine [USAN]
    • Flunixin meglumine, European Pharmacopoeia (EP) Reference Standard
    • AKOS015895954
    • Banamine, Banamine-S
    • FLUNIXIN MEGLUMINE [MART.]
    • FLUNIXIN MEGLUMINE [USP-RS]
    • Flunixin meglumine (USP)
    • FLUNIXIN MEGLUMINE (MART.)
    • SW196448-3
    • Flunixin Injection
    • HMS2234K05
    • Banamine [vetarynary] (TN)
    • 2-(alpha(sup 3),alpha(sup 3),alpha(sup 3)-Trifluoro-2,3-xylidino)nicotinic acid compound with 1-deoxy-1-(methylamino)-D-glucitol (1:1)
    • HMS2093I10
    • Flumeglumine
    • FLUNIXIN MEGLUMINE (USP MONOGRAPH)
    • SPECTRUM1505113
    • (2R,3R,4R,5S)-6-(methylamino)hexane-1,2,3,4,5-pentaol 2-((2-methyl-3-(trifluoromethyl)phenyl)amino)nicotinate
    • Flunixin Meglumine Injection
    • FLUNIXIN MEGLUMINE SALT [MI]
    • AB00920714_06
    • Flunixin meglumine (USAN:USP)
    • SR-05000001901-3
    • Flunazine-S
    • Flunixin Injection-S
    • 1-deoxy-1-(methylazaniumyl)-D-glucitol 2-{[2-methyl-3-(trifluoromethyl)phenyl]amino}nicotinate
    • AC-6012
    • Flunixin Meglumine, Pharmaceutical Secondary Standard; Certified Reference Material
    • Banamine Granules
    • Sch-14714 meglumine
    • 2-(.ALPHA.(SUP 3),.ALPHA.(SUP 3),.ALPHA.(SUP 3)-TRIFLUORO-2,3-XYLIDINO)NICOTINIC ACID COMPOUND WITH 1-DEOXY-1-(METHYLAMINO)-D-GLUCITOL (1:1)
    • Flunixin N-methylglucanine
    • Banamine (vetarynary)
    • (2R,3R,4R,5S)-6-(methylamino)hexane-1,2,3,4,5-pentaol 2-(2-methyl-3-(trifluoromethyl)phenylamino)nicotinate
    • Banamine Paste
    • Flunazine
    • SR-05000001901
    • Flunixin meglumine, United States Pharmacopeia (USP) Reference Standard
    • NSC759583
    • D04216
    • Flunixin meglumine [USAN:USP]
    • s2108
    • Q-201124
    • FLUNIXIN MEGLUMINE [USP MONOGRAPH]
    • AB00920714_05
    • FLUNIXIN MEGLUMINE (USP-RS)
    • SMR000875279
    • MFCD01725419
    • NSC-759583
    • MDL: MFCD01725419
    • Inchi: 1S/C14H11F3N2O2.C7H17NO5/c1-8-10(14(15,16)17)5-2-6-11(8)19-12-9(13(20)21)4-3-7-18-12;1-8-2-4(10)6(12)7(13)5(11)3-9/h2-7H,1H3,(H,18,19)(H,20,21);4-13H,2-3H2,1H3/t;4-,5+,6+,7+/m.0/s1
    • InChI Key: MGCCHNLNRBULBU-WZTVWXICSA-N
    • SMILES: FC(C1=CC=CC(=C1C)NC1C(C(=O)O)=CC=CN=1)(F)F.O[C@H]([C@H](CNC)O)[C@@H]([C@@H](CO)O)O

Computed Properties

  • Exact Mass: 491.18800
  • Monoisotopic Mass: 491.187935
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 10
  • Complexity: 510
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 175
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: nothing

Experimental Properties

  • Color/Form: solid
  • Density: 1.403
  • Melting Point: 136.6-137.4 °C
  • Boiling Point: 378.7°C at 760 mmHg
  • Flash Point: 182.8 °C
  • Solubility: H2O: freely soluble
  • Water Partition Coefficient: dissolution
  • PSA: 175.40000
  • LogP: 0.95620
  • Solubility: Soluble in water
  • Vapor Pressure: No data available

Flunixin meglumine Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • RTECS:LZ4367000
  • Hazardous Material Identification: Xi
  • Safety Term:S26;S36
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • Risk Phrases:R36/37/38

Flunixin meglumine Pricemore >>

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Flunixin meglumine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:42461-84-7)氟尼辛葡甲胺
Order Number:LE26798571;LE12295
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:58
Price ($):discuss personally
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Flunixin meglumine Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR

Additional information on Flunixin meglumine

Introduction to Flunixin Meglumine (CAS No. 42461-84-7)

Flunixin meglumine, a derivative of the nonsteroidal anti-inflammatory drug (NSAID) flunixin, is widely recognized for its potent anti-inflammatory, analgesic, and antipyretic properties. With the chemical formula C₁₆H₁₃NO₄ and a CAS number of 42461-84-7, this compound has found significant applications in both veterinary and human medicine. The pharmacological profile of flunixin meglumine makes it a valuable therapeutic agent, particularly in the management of inflammatory conditions and pain associated with musculoskeletal disorders.

The mechanism of action of flunixin meglumine primarily involves the inhibition of cyclooxygenase (COX) enzymes, specifically COX-1 and COX-2. By blocking these enzymes, flunixin meglumine effectively reduces the synthesis of prostaglandins, which are key mediators of inflammation and pain. This mechanism has been extensively studied and validated in various preclinical and clinical trials, underscoring its efficacy in treating conditions such as post-operative pain, musculoskeletal inflammation, and certain inflammatory diseases.

Recent advancements in pharmacology have highlighted the potential of flunixin meglumine in combination therapies. For instance, studies have demonstrated that its synergistic effect with other anti-inflammatory agents can enhance therapeutic outcomes while minimizing side effects. This has opened new avenues for treating complex inflammatory conditions that require multi-modal approaches. The compound's ability to modulate both the prostaglandin pathway and other inflammatory mediators makes it a versatile tool in modern medicine.

In veterinary medicine, flunixin meglumine has been a cornerstone for managing pain and inflammation in animals, particularly horses. Its use in equine practice has been well-documented, with formulations available as injectables and oral medications. The development of sustained-release formulations has further improved patient compliance and reduced the frequency of administration, making it a preferred choice for long-term management of chronic inflammatory conditions.

Recent research has also explored the role of flunixin meglumine in neuroinflammatory processes. Studies suggest that it may have potential applications in the treatment of neurodegenerative diseases by modulating microglial activity and reducing neuroinflammation. While further research is needed to fully elucidate these mechanisms, the findings are promising and could lead to new therapeutic strategies for conditions such as Alzheimer's disease and Parkinson's disease.

The safety profile of flunixin meglumine is another critical aspect that has been thoroughly evaluated. Clinical trials have consistently shown that while it is effective, it does come with potential side effects, including gastrointestinal irritation and renal toxicity. Therefore, careful dosing and monitoring are essential to mitigate these risks. The compound's pharmacokinetics have also been studied extensively, providing valuable insights into its absorption, distribution, metabolism, and excretion (ADME) properties.

The formulation of flunixin meglumine has seen significant improvements over the years, with advancements aimed at enhancing bioavailability and reducing adverse effects. For example, novel delivery systems such as microneedles and transdermal patches are being explored to improve patient adherence and comfort. These innovations not only enhance therapeutic efficacy but also contribute to better patient outcomes by minimizing systemic exposure.

In conclusion, flunixin meglumine remains a crucial therapeutic agent in the management of inflammatory and painful conditions. Its broad spectrum of action, combined with ongoing research into novel applications and formulations, ensures its continued relevance in modern medicine. As our understanding of inflammation evolves, flunixin meglumine is poised to play an even greater role in addressing complex clinical challenges.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:42461-84-7)氟尼辛葡甲胺
LE26798571;LE12295
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
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